2,4-dichloro-N-cyclopropylbenzamide

• Molecular Formula: C10H9Cl2NO
• Molecular Weight: 230.09 g/mol
• IUPAC Name: 2,4-dichloro-N-cyclopropylbenzamide
• InChI: InChI=1S/C10H9Cl2NO/c11-6-1-4-8(9(12)5-6)10(14)13-7-2-3-7/h1,4-5,7H,2-3H2,(H,13,14)
• InChI Key: LEOBSYFLYDGHRO-UHFFFAOYSA-N
• SMILES: C1CC1NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-dichloro-N-cyclopropylbenzamide, also known as DCPB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DCPB is a benzamide derivative that has been studied for its ability to modulate the activity of specific ion channels in the body, making it a valuable tool for investigating the physiological and biochemical effects of these channels. In

Scientific Research Applications

2,4-dichloro-N-cyclopropylbenzamide has been shown to modulate the activity of specific ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel and the acid-sensing ion channel 3 (ASIC3). These channels are involved in a variety of physiological processes, including pain sensation, inflammation, and acid-base homeostasis. By modulating the activity of these channels, 2,4-dichloro-N-cyclopropylbenzamide can be used to investigate the role of these channels in various physiological and pathological conditions.

Mechanism of Action

2,4-dichloro-N-cyclopropylbenzamide has been shown to bind to a specific site on the TRPV1 channel, causing a shift in the voltage dependence of the channel and reducing its activity. Similarly, 2,4-dichloro-N-cyclopropylbenzamide has been shown to inhibit the activity of ASIC3 channels by blocking the ion conduction pathway. These mechanisms of action make 2,4-dichloro-N-cyclopropylbenzamide a valuable tool for investigating the function of these channels in different physiological and pathological contexts.
Biochemical and Physiological Effects:
2,4-dichloro-N-cyclopropylbenzamide has been shown to have a variety of biochemical and physiological effects, depending on the ion channel being targeted. For example, 2,4-dichloro-N-cyclopropylbenzamide has been shown to reduce pain sensation in animal models by inhibiting the activity of TRPV1 channels. Similarly, 2,4-dichloro-N-cyclopropylbenzamide has been shown to reduce acid-induced pain by inhibiting the activity of ASIC3 channels. These effects make 2,4-dichloro-N-cyclopropylbenzamide a promising candidate for the development of new analgesic drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-N-cyclopropylbenzamide in lab experiments is its specificity for certain ion channels, which allows researchers to investigate the function of these channels in isolation. Additionally, 2,4-dichloro-N-cyclopropylbenzamide has been shown to be relatively stable and easy to synthesize, making it a convenient tool for researchers. However, one limitation of using 2,4-dichloro-N-cyclopropylbenzamide is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2,4-dichloro-N-cyclopropylbenzamide. One area of interest is the development of new drugs that target TRPV1 and ASIC3 channels, based on the mechanism of action of 2,4-dichloro-N-cyclopropylbenzamide. Additionally, researchers can investigate the role of these channels in other physiological and pathological conditions, such as inflammation and cancer. Finally, researchers can explore the potential of 2,4-dichloro-N-cyclopropylbenzamide as a tool for investigating other ion channels and their functions in the body.
Conclusion:
In conclusion, 2,4-dichloro-N-cyclopropylbenzamide is a synthetic compound that has gained attention in the scientific community for its potential applications in research. Its ability to modulate the activity of specific ion channels makes it a valuable tool for investigating the physiological and biochemical effects of these channels. While there are limitations to using 2,4-dichloro-N-cyclopropylbenzamide in lab experiments, its potential for future research makes it an exciting area of study.

Synthesis Methods

2,4-dichloro-N-cyclopropylbenzamide can be synthesized through a multistep process that involves the reaction of 2,4-dichlorobenzoyl chloride with cyclopropylamine. The resulting product is then purified through recrystallization to obtain the final compound. This synthesis method has been well-established in the literature and has been used by researchers to produce 2,4-dichloro-N-cyclopropylbenzamide for their experiments.